Cas no 79103-90-5 (Polygalasaponin XXXI)

• Product Name: Polygalasaponin XXXI
• CAS No: 79103-90-5
• MF: C₇₅H₁₁₂O₃₆
• MW: 1589.67020797729
• CID: 1509501
• PubChem ID: 102004845
• Update Time: 2024-10-27

Polygalasaponin XXXI Chemical and Physical Properties

Names and Identifiers

• Polygalasaponin XXXI
• Onjisaponin F
• AK687134
• (4S,4Ar,6aR,6bR,8aS,12aS,14aR,14bR)-8a-[3-[4-[(4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxy-5-
• Olean-12-ene-23,28-dioic acid, 3-(β-D-glucopyranosyloxy)-2,27-dihydroxy-, 28-[O-D-apio-β-D-furanosyl-(1→3)-O-[O-α-L-arabinopyranosyl-(1→3)-β-D-xylopyranosyl-(1→4)]-O-6-deoxy-α-L-mannopyranosyl-(1→2)-6-deoxy-4-O-[(2E)-1-oxo-3-(3,4,5-trimethoxyphenyl)-2-propenyl]-β-D-galactopyranosyl] ester, (2β,3β,4α)- (9CI)
• Olean-12-ene-23,28-dioic acid, 3-(β-D-glucopyranosyloxy)-2,27-dihydroxy-, 28-[O-D-apio-β-D-furanosyl-(1→3)-O-[O-α-L-arabinopyranosyl-(1→3)-β-D-xylopyranosyl-(1→4)]-O-6-deoxy-α-L-mannopyranosyl-(1→2)-6-deoxy-4-O-[1-oxo-3-(3,4,5-trimethoxyphenyl)-2-propenyl]-β-D-galactopyranosyl] ester, [2β,3β,4α,28(E)]- (ZCI)
• 79103-90-5
• OnjisaponinF
• AKOS032946073
• HY-N2216
• Q27155030
• MS-32201
• CS-0019535
• CHEBI:81073
• C17417
• AKOS037514965
• DA-56961

• Inchi： 1S/C75H112O36/c1-31-53(105-44(82)14-11-33-21-39(96-8)56(98-10)40(22-33)97-9)50(88)58(109-64-52(90)57(108-66-59(91)75(95,29-78)30-101-66)54(32(2)102-64)106-62-51(89)55(38(81)27-100-62)107-61-48(86)45(83)37(80)26-99-61)65(103-31)111-68(94)73-18-17-69(3,4)23-35(73)34-12-13-42-70(5)24-36(79)60(110-63-49(87)47(85)46(84)41(25-76)104-63)72(7,67(92)93)43(70)15-16-71(42,6)74(34,28-77)20-19-73/h11-12,14,21-22,31-32,35-38,41-43,45-55,57-66,76-81,83-91,95H,13,15-20,23-30H2,1-10H3,(H,92,93)/b14-11+/t31-,32+,35+,36+,37+,38-,41-,42-,43-,45+,46-,47+,48-,49-,50+,51-,52-,53+,54+,55+,57+,58-,59+,60+,61+,62+,63+,64+,65+,66+,70-,71-,72+,73+,74+,75-/m1/s1
• InChI Key： HDLNHPZHTNFCNP-JJEFWQELSA-N
• SMILES： C([C@@]12CC[C@]3(CCC(C[C@H]3C1=CC[C@@H]1[C@]3(C[C@H](O)[C@H](O[C@H]4[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O4)[C@@](C)(C(=O)O)[C@@H]3CC[C@@]21C)C)(C)C)C(=O)O[C@@H]1O[C@H](C)[C@H](OC(=O)/C=C/C2C=C(OC)C(OC)=C(OC)C=2)[C@H](O)[C@H]1O[C@@H]1O[C@@H](C)[C@H](O[C@@H]2OC[C@@H](O)[C@H](O[C@@H]3OC[C@H](O)[C@H](O)[C@H]3O)[C@H]2O)[C@@H](O[C@@H]2OC[C@](O)(CO)[C@H]2O)[C@H]1O)O

Computed Properties

• Exact Mass: 1588.6933299 g/mol
• Monoisotopic Mass: 1588.6933299 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 17
• Hydrogen Bond Acceptor Count: 36
• Heavy Atom Count: 111
• Rotatable Bond Count: 24
• Complexity: 3260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 36
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 543
• Molecular Weight: 1589.7
• XLogP3: -1.9

Experimental Properties

• Color/Form: Powder
• Density: 1.53±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.022 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins
• Triterpenoids